Cas no 2171837-56-0 (9H-fluoren-9-ylmethyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate)
9H-fluoren-9-ylmethyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 9H-fluoren-9-ylmethyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
- 9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
- 2171837-56-0
- EN300-1591898
-
- Inchi: 1S/C30H32N2O3/c33-30(34-19-28-26-10-3-1-8-24(26)25-9-2-4-11-27(25)28)32-18-23-17-21-16-22(12-13-29(21)35-23)31-15-14-20-6-5-7-20/h1-4,8-13,16,20,23,28,31H,5-7,14-15,17-19H2,(H,32,33)
- InChI Key: PCIYRTOTPFILMB-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C=C2CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC1CCC1
Computed Properties
- Exact Mass: 468.24129289g/mol
- Monoisotopic Mass: 468.24129289g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 59.6Ų
9H-fluoren-9-ylmethyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1591898-0.05g |
9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate |
2171837-56-0 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-1591898-0.1g |
9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate |
2171837-56-0 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-1591898-0.25g |
9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate |
2171837-56-0 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-1591898-0.5g |
9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate |
2171837-56-0 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-1591898-1.0g |
9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate |
2171837-56-0 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-1591898-2.5g |
9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate |
2171837-56-0 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1591898-5.0g |
9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate |
2171837-56-0 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-1591898-10.0g |
9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate |
2171837-56-0 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-1591898-50mg |
9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate |
2171837-56-0 | 50mg |
$612.0 | 2023-09-23 | ||
| Enamine | EN300-1591898-100mg |
9H-fluoren-9-ylmethyl N-({5-[(2-cyclobutylethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate |
2171837-56-0 | 100mg |
$640.0 | 2023-09-23 |
9H-fluoren-9-ylmethyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 9H-fluoren-9-ylmethyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
9H-fluoren-9-ylmethyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate: A Comprehensive Overview
The compound with CAS No 2171837-56-0, known as 9H-fluoren-9-ylmethyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines a fluorenylmethyl group with a carbamate moiety attached to a dihydrobenzofuran derivative. The molecule's unique architecture makes it a promising candidate for various applications, particularly in drug design and materials science.
Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis. Its fluorenylmethyl group is known for its stability and photoluminescent properties, which are advantageous in applications such as optoelectronics and sensors. Additionally, the carbamate functionality introduces flexibility and reactivity, enabling the molecule to participate in a wide range of chemical transformations. Researchers have explored its use in the synthesis of bioactive compounds, where its ability to form stable amide bonds is particularly valuable.
The dihydrobenzofuran moiety in the molecule is another key feature that contributes to its versatility. This group is known for its ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition and bioavailability in pharmaceutical compounds. Recent advancements in asymmetric synthesis have allowed for the enantioselective preparation of this compound, opening new avenues for its use in chiral drug design.
In terms of applications, 9H-fluoren-9-ylmethyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate has shown promise in the development of novel therapeutic agents. Its structure allows for the incorporation of multiple functional groups, enabling the creation of molecules with diverse biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in the treatment of various cancers.
Moreover, the compound's compatibility with modern analytical techniques has facilitated its use in combinatorial chemistry and high-throughput screening. Its stability under physiological conditions makes it an ideal candidate for drug delivery systems, where controlled release and targeted delivery are essential.
Recent research has also focused on the environmental impact of this compound and its derivatives. Studies have shown that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional organic compounds in certain industrial applications. This finding aligns with growing global efforts to develop eco-friendly chemical products.
In conclusion, 9H-fluoren-9-ylmethyl N-{[5-(2-cyclobutylethyl)amino]-2,3-dihydrobenzofuran-methy}carbamate stands out as a multifaceted molecule with immense potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within organic chemistry and pharmacology.
2171837-56-0 (9H-fluoren-9-ylmethyl N-({5-(2-cyclobutylethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)